Cas no 144003-07-6 (Benzoic acid, 4-ethynyl-, phenyl ester)
144003-07-6 structure
Product Name:Benzoic acid, 4-ethynyl-, phenyl ester
CAS No:144003-07-6
MF:C15H10O2
MW:222.238704204559
CID:1317131
Update Time:2024-08-18
Benzoic acid, 4-ethynyl-, phenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-ethynyl-, phenyl ester
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- Inchi: 1S/C15H10O2/c1-2-12-8-10-13(11-9-12)15(16)17-14-6-4-3-5-7-14/h1,3-11H
- InChI Key: QIOBUKZVYNHBDX-UHFFFAOYSA-N
- SMILES: C(OC1=CC=CC=C1)(=O)C1=CC=C(C#C)C=C1
Computed Properties
- Exact Mass: 222.0681
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Melting Point: 79 °C
- Boiling Point: 357.1±25.0 °C(Predicted)
- PSA: 26.3
Benzoic acid, 4-ethynyl-, phenyl ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
144003-07-6 (Benzoic acid, 4-ethynyl-, phenyl ester) Related Products
- 744-45-6(Diphenyl isophthalate)
- 23676-08-6(Methyl 4-Ethyloxybenzoate)
- 32122-11-5(Methyl 4-benzyloxybenzoate)
- 93-99-2(Phenyl benzoate)
- 136-36-7(3-Hydroxyphenyl benzoate)
- 94-01-9(1,3-Dibenzoyloxybenzene)
- 2345-34-8(4-Acetoxybenzoic acid)
- 24262-66-6(Methyl 4-acetoxybenzoate)
- 17696-62-7(Phenyl 4-hydroxybenzoate)
- 1539-04-4(1,4-diphenyl benzene-1,4-dicarboxylate)
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